Cas no 862828-31-7 (4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one
• CAS No: 862828-31-7
• MF: C₁₇H₁₄BrN₃O
• MW: 356.216562747955
• CID: 6016301
• PubChem ID: 4754033
• Update Time: 2025-07-18

4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one
• CCG-134102
• AKOS016308082
• SR-01000008217
• AKOS001175222
• Z111780534
• F0660-1667
• 4-(1H-benzo[d]imidazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one
• 862828-31-7
• SR-01000008217-1
• 4-(1H-benzimidazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one

• Inchi： 1S/C17H14BrN3O/c18-12-5-1-4-8-15(12)21-10-11(9-16(21)22)17-19-13-6-2-3-7-14(13)20-17/h1-8,11H,9-10H2,(H,19,20)
• InChI Key： BLDDMZXXFLERKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(CC(C2=NC3C=CC=CC=3N2)C1)=O

Computed Properties

• Exact Mass: 355.03202g/mol
• Monoisotopic Mass: 355.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49Ų

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one (CAS No. 862828-31-7)

The compound 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one (CAS No. 862828-31-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a benzodiazole core fused with a pyrrolidinone ring and a 2-bromophenyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and inflammatory pathways.

In recent years, the demand for heterocyclic compounds like 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one has surged due to their role in developing small-molecule inhibitors and fluorescence probes. This compound's CAS No. 862828-31-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis. Its benzodiazole moiety is known for its electron-rich properties, which are critical in designing photovoltaic materials and OLEDs—a hot topic in sustainable energy research.

One of the most common questions about this compound revolves around its synthetic routes and purity optimization. Laboratories often seek protocols for its preparation via Pd-catalyzed cross-coupling or microwave-assisted synthesis, which align with the growing trend of green chemistry. Additionally, its solubility and stability under various conditions are critical for industrial-scale production, making it a frequent subject in patent literature.

The 2-bromophenyl group in 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for high-throughput screening in drug development, where modifying the pyrrolidinone scaffold can yield compounds with enhanced bioavailability or target selectivity. Such features are highly sought after in the era of personalized medicine.

From an SEO perspective, queries like "CAS 862828-31-7 supplier" or "benzodiazole-pyrrolidinone applications" highlight the commercial and academic interest in this compound. Its inclusion in catalogs of specialized chemical providers underscores its industrial relevance. Furthermore, discussions on structure-activity relationships (SAR) involving this molecule often cite its potential in kinase inhibition, a key area in cancer research.

In summary, 4-(1H-1,3-benzodiazol-2-yl)-1-(2-bromophenyl)pyrrolidin-2-one (CAS No. 862828-31-7) exemplifies the intersection of organic synthesis and applied research. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—make it a compound worth monitoring in scientific and industrial circles. As AI-driven drug design and materials informatics advance, the demand for such structurally diverse molecules will likely grow exponentially.